Cas no 115332-88-2 (Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI))
115332-88-2 structure
Product Name:Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI)
CAS No:115332-88-2
MF:C27H42O6
MW:462.618789196014
CID:218384
Update Time:2024-03-01
Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI)
- (-)-Anzurogenin A
- Anzurogenin A
- Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],spirostan-6-one deriv.
- Spirostan-6-one, 2,3,5-trihydroxy-, (2α,3β,5β,25R)- (9CI)
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- Inchi: 1S/C27H42O6/c1-14-5-8-27(32-13-14)15(2)23-21(33-27)10-18-16-9-22(30)26(31)12-20(29)19(28)11-25(26,4)17(16)6-7-24(18,23)3/h14-21,23,28-29,31H,5-13H2,1-4H3/t14-,15+,16-,17+,18+,19-,20-,21+,23+,24+,25-,26-,27-/m1/s1
- InChI Key: XRTVQZVQFIZUBV-ABDXXXKWSA-N
- SMILES: [C@@H]1(O)C[C@]2(O)[C@](C)(C[C@H]1O)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@]1([C@H](C)[C@@]4(CC[C@@H](C)CO4)O[C@@]1([H])C3)[H])CC2=O
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 462.298
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 0
- Complexity: 847
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Melting Point: 259-260 °C(Solv: heptane (142-82-5); acetone (67-64-1))
- Boiling Point: 596.2±50.0 °C(Predicted)
- PSA: 52.54
- pka: 12.35±0.70(Predicted)
Spirostan-6-one,2,3,5-trihydroxy-, (2a,3b,5b,25R)- (9CI) Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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